Methyl 4-[(2-{[2,3'-bithiophene]-5-yl}-2-hydroxyethyl)sulfamoyl]benzoate

• IUPAC Name: methyl 4-[[2-hydroxy-2-(5-thiophen-3-ylthiophen-2-yl)ethyl]sulfamoyl]benzoate
• InChI: InChI=1S/C18H17NO5S3/c1-24-18(21)12-2-4-14(5-3-12)27(22,23)19-10-15(20)17-7-6-16(26-17)13-8-9-25-11-13/h2-9,11,15,19-20H,10H2,1H3
• InChI Key: AUOYAVWUOVACHJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)S(=O)(=O)NCC(C2=CC=C(S2)C3=CSC=C3)O
• Molecular Formula: C18H17NO5S3
• Molecular Weight: 423.5 g/mol

Description

“Methyl 4-[(2-{[2,3’-bithiophene]-5-yl}-2-hydroxyethyl)sulfamoyl]benzoate”, also known as MBTHS, is a chemical compound with potential applications in scientific research and industry. It has a molecular formula of C18H17NO5S3 and a molecular weight of 423.52.

Synthesis Analysis

The synthesis of bithiophene derivatives often involves catalytic or high-pressure activated reactions, including coupling, double bond migration in allylic systems, and various types of cycloaddition and dihydroamination. The basic sources of crucial substrates for these catalytic reactions include 2,2’-bithiophene, gaseous acetylene, and 1,3-butadiyne.

Scientific Research Applications

Photopolymerization Enhancements

Toward Nitroxide-Mediated Photopolymerization : This study introduced a new compound designed to act as a photoiniferter, demonstrating its potential in initiating and controlling the polymerization process under UV irradiation. The compound's unique structure allows for the generation of radicals necessary for polymerization, showcasing its application in developing advanced materials through photopolymerization techniques (Guillaneuf et al., 2010).

Photophysical Properties Exploration

Synthesis and Photophysical Properties of Methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate : This research focused on the synthesis and investigation of compounds with unique luminescence properties, highlighting the effect of different substituents on their photophysical behavior. Such studies are crucial for developing new materials for electronic and photonic applications, demonstrating how structural variations can lead to significant changes in properties (Kim et al., 2021).

Corrosion Inhibition

An Intelligent and Efficient Synthesis of New Inhibitors against Corrosion of Mild Steel in Acidic Media : This paper presents the synthesis and application of certain esters as effective corrosion inhibitors for mild steel in acidic environments. By exploring the molecular structure and absorption spectra of these compounds, the study offers insights into designing more effective and economical materials for protecting against corrosion (Arrousse et al., 2021).

Molecular Conductance

Impact of Molecular Symmetry on Single-Molecule Conductance : Investigating bithiophene derivatives, this research highlights how molecular symmetry affects the conductance of single molecules. Understanding such properties is vital for the development of molecular electronics, where controlling and predicting conductance behavior at the molecular level is crucial (Dell et al., 2013).